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Compound of Interest

Compound Name: Ethyl ethoxyacetate

Cat. No.: B1329361 Get Quote

Essential Safety and Handling Guide for Ethyl
Ethoxyacetate
This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Ethyl ethoxyacetate. Adherence

to these procedures is critical for ensuring laboratory safety.

Quantitative Data Summary
The following table summarizes key quantitative data for Ethyl ethoxyacetate.

Property Value Source(s)

Molecular Formula C₆H₁₂O₃ [1]

Molecular Weight 132.16 g/mol [1]

Flash Point 41°C - 50°C (closed cup) [2]

Boiling Point 156 °C

Density 0.975 g/mL at 25 °C

Operational and Disposal Plans
Required Personal Protective Equipment (PPE)
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Proper PPE is mandatory to prevent exposure. The type of protective equipment must be

selected according to the concentration and amount of the substance at the specific workplace.

[1]

Eye and Face Protection: Wear NIOSH-approved safety glasses with side-shields

(conforming to EN166) or a face shield.[1] Contact lenses should not be worn when working

with this substance.[3]

Skin Protection:

Gloves: Handle with chemical-resistant gloves that have been inspected prior to use.[1]

Gloves must comply with EU Directive 89/686/EEC and the EN 374 standard.[1] Use

proper glove removal technique to avoid skin contact.[1]

Clothing: Wear impervious clothing, such as a lab coat, to prevent skin exposure.[1][4]

Respiratory Protection:

Work in a well-ventilated area or under a chemical fume hood to minimize inhalation of

vapors.[2]

If ventilation is inadequate or for higher exposures, use a NIOSH-approved respirator with

appropriate cartridges (e.g., Type ABEK-P2 (EU EN 143) or Type OV/AG/P99 (US)).[1]

Safe Handling Protocol
Pre-Operational Checks:

Ensure a safety shower and eyewash station are readily accessible.[4]

Verify the work area, preferably a chemical fume hood, is well-ventilated.[2]

Inspect all required PPE for integrity before use.[1]

Locate and ensure accessibility of spill cleanup materials and fire extinguishers (suitable

types include alcohol-resistant foam, dry chemical, or carbon dioxide).[1][5]

Keep containers tightly closed when not in use.[4][6]
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Handling Procedure:

Keep Ethyl ethoxyacetate away from heat, sparks, open flames, and other ignition sources.

[6][7] This compound is a flammable liquid.[5][6]

Use only non-sparking tools and explosion-proof equipment.[6][8]

Ground and bond containers when transferring material to prevent static discharge.[6]

Avoid all personal contact, including inhalation of vapors or mists.[1][9]

Avoid contact with incompatible materials such as strong oxidizing agents, acids, and bases.

[6][10]

Wash hands thoroughly after handling the product, before breaks, and at the end of the

workday.[1][4]

Post-Handling and Storage:

Store in a cool, dry, and well-ventilated place.[1][4][6]

Keep the container tightly closed and sealed.[1][4]

Store away from incompatible materials and foodstuff containers.[8][9]

Spill and Waste Disposal Plan
Accidental Release Measures:

Minor Spills:

Remove all sources of ignition immediately.[9]

Ensure adequate ventilation.[1]

Absorb the spill with an inert material (e.g., sand, earth, or vermiculite).[4][9]

Collect the absorbed material using non-sparking tools and place it in a suitable, closed,

and labeled container for disposal.[1][9]
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Major Spills:

Evacuate personnel to a safe area.[1]

Wear appropriate PPE, including respiratory protection.[9]

Prevent the spill from entering drains or waterways.[1][9]

Contain the spill and follow the cleanup procedure for minor spills.[9]

Disposal Protocol:

Chemical waste must be disposed of in accordance with local, regional, and national

regulations.[6][11]

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[1]

The material may be burned in a chemical incinerator equipped with an afterburner and

scrubber; exercise extra care as the material is flammable.[1]

Contaminated Packaging: Dispose of contaminated packaging as unused product. Do not re-

use empty containers.[1][10]

First Aid Measures
Eye Contact: Immediately rinse thoroughly with plenty of water for at least 15 minutes, also

under the eyelids, and consult a physician.[1][6]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. Consult a physician if irritation develops or persists.[1][4]

Inhalation: Move the person into fresh air. If breathing is difficult or stops, provide artificial

respiration and consult a physician.[1][6]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician immediately.[1][5]

Visual Workflow for Safe Handling
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The following diagram illustrates the procedural flow for safely handling Ethyl ethoxyacetate
from preparation to disposal.

1. Preparation

2. Handling Procedure

3. Post-Handling

4. Disposal
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Click to download full resolution via product page

Caption: Workflow for safe handling of Ethyl ethoxyacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329361?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

